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Compound of Interest

Compound Name: 3-Hydroxy-dl-kynurenine

Cat. No.: B140754 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals is a cornerstone of a safe and compliant research

environment. This guide provides essential, step-by-step procedures for the proper disposal of

3-Hydroxy-dl-kynurenine, ensuring the safety of laboratory personnel and the protection of

our environment.

Hazard Profile and Safety Precautions

3-Hydroxy-dl-kynurenine is classified as a substance that can cause skin and serious eye

irritation, and may also lead to respiratory irritation. It is crucial to handle this compound with

appropriate personal protective equipment (PPE), including gloves, eye shields, and a dust

mask (type N95 or equivalent). While not flammable, it is important to prevent its release into

the environment. A Safety Data Sheet (SDS) for 3-hydroxy-DL-kynurenine specifies that

undiluted product or large quantities should not be allowed to reach ground water, water

courses, or sewage systems.

Quantitative Safety and Disposal Data

The following table summarizes key information for the safe handling and disposal of 3-
Hydroxy-dl-kynurenine.
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Parameter Value/Instruction Source

Hazard Classifications

Skin Irritant 2, Eye Irritant 2A,

Specific Target Organ Toxicity

(single exposure) 3

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

Recommended PPE
Dust mask type N95 (US),

Eyeshields, Gloves

Storage Temperature 2-8°C

Disposal Consideration

Do not allow to enter sewers or

waterways. Dispose of as

hazardous waste.

Waste Segregation

Collect in a dedicated, labeled

hazardous waste container. Do

not mix with other waste

streams unless compatible.

[1][2]

Step-by-Step Disposal Protocol
Adherence to a systematic disposal protocol is critical for safety and regulatory compliance.

The following steps provide a clear workflow for managing 3-Hydroxy-dl-kynurenine waste

from generation to final disposal.

1. Waste Identification and Segregation:

At the point of generation, identify all materials contaminated with 3-Hydroxy-dl-
kynurenine, including unused product, solutions, and contaminated labware (e.g., pipette

tips, tubes, gloves).

Segregate this waste into a dedicated, properly labeled hazardous waste container.[1][2] Do

not mix with other chemical waste unless compatibility has been confirmed by your
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institution's Environmental Health and Safety (EHS) department.

2. Containerization:

Use a chemically compatible, leak-proof container for waste collection.[3][4] High-density

polyethylene (HDPE) containers are often a suitable choice.[5]

Ensure the container is in good condition and has a secure, tight-fitting lid.[3]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste".[3]

The label must include the full chemical name, "3-Hydroxy-dl-kynurenine," and a list of any

other constituents in the waste mixture.[2][3] Avoid using abbreviations or chemical formulas.

[2]

Indicate the start date of waste accumulation and the responsible principal investigator's

contact information.[3]

4. Storage:

Store the sealed waste container in a designated satellite accumulation area that is at or

near the point of waste generation.[6]

The storage area should be secure, well-ventilated, and away from incompatible materials.

[4]

5. Disposal Request and Pickup:

Once the container is full or ready for disposal, contact your institution's EHS department or

a licensed hazardous waste disposal contractor to arrange for pickup.[2][7]

Do not attempt to dispose of 3-Hydroxy-dl-kynurenine down the drain or in regular trash.[2]

[8]

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of 3-Hydroxy-dl-
kynurenine waste in a laboratory setting.

Waste Generation Point Waste Collection & Storage Final Disposal
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Segregate into a
Dedicated Container
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Waste Pickup

Licensed Hazardous
Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Hydroxy-dl-kynurenine waste.

By adhering to these procedures, laboratory professionals can effectively manage the risks

associated with 3-Hydroxy-dl-kynurenine and ensure its disposal in a manner that is safe,

compliant, and environmentally responsible. Always consult your institution's specific chemical

hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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